In Silico Modeling of N-(2-(Piperidin-2-yl)ethyl)methanesulfonamide: Elucidating hERG Channel Interactions
In Silico Modeling of N-(2-(Piperidin-2-yl)ethyl)methanesulfonamide: Elucidating hERG Channel Interactions
Executive Summary & Chemical Context[1][2][3][4]
N-(2-(Piperidin-2-yl)ethyl)methanesulfonamide (hereafter referred to as Ligand-P2M ) represents a quintessential pharmacophore found in Class III antiarrhythmic agents (e.g., Dofetilide, E-4031, Ibutilide). Its structure comprises a basic piperidine amine connected via an ethyl linker to a methanesulfonamide "tail."
In drug development, this scaffold is a double-edged sword:
-
Therapeutic Potential: It mediates potassium channel blockade (
), useful for treating arrhythmias. -
Safety Liability: It is a potent hERG (Kv11.1) blocker.[1][2][3][4] Unintended hERG blockade is a primary cause of drug-induced QT prolongation and Torsades de Pointes (TdP).
This guide details a high-fidelity in silico workflow to model the interaction of Ligand-P2M with the hERG channel. We move beyond simple docking to include membrane-embedded Molecular Dynamics (MD) and binding free energy calculations, establishing a robust protocol for safety pharmacology profiling.
Molecular Preparation & Parametrization[1]
The accuracy of any simulation is capped by the quality of the input structures. For Ligand-P2M, the protonation state of the piperidine nitrogen is the critical variable.
Ligand Protonation State
The piperidine nitrogen has a pKa of approximately 10–11. At physiological pH (7.4), it exists predominantly in the protonated (cationic) state .
-
Causality: The hERG central cavity is lined with aromatic residues (Tyr652, Phe656). The high-affinity binding of blockers relies heavily on cation-
interactions between the protonated amine and these aromatic rings. Modeling the neutral species will result in false negatives.
Conformational Sampling
The ethyl linker introduces rotatable bonds that govern the distance between the anchor (piperidine) and the tail (sulfonamide).
-
Protocol: Generate a conformational ensemble using RDKit or OpenBabel to identify low-energy conformers before docking. This prevents the docking algorithm from getting trapped in local minima due to high internal strain.
Force Field Generation
-
Topology: Generate ligand topology using the General AMBER Force Field (GAFF2) .
-
Charges: Calculate partial charges using RESP (Restrained Electrostatic Potential) fitting at the HF/6-31G* level using Gaussian or PSI4. AM1-BCC is an acceptable faster alternative for high-throughput screening but RESP is preferred for single-molecule mechanistic studies.
Target System: The hERG Channel (Kv11.1)
Structure Selection
We utilize the Cryo-EM structure of the hERG channel (e.g., PDB: 5VA2 or 7CN1 ).
-
Resolution Check: Ensure the resolution is sufficient (< 3.8 Å) in the pore domain.
-
State: These structures represent the open state, which is the relevant conformation for drug binding.
Membrane Embedding
hERG is a transmembrane protein. Vacuum or solvent-only simulations are invalid for pore dynamics.
-
Lipid Bilayer: Insert the protein into a pre-equilibrated POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) bilayer.
-
Solvation: Solvate with TIP3P water and neutralize with 150 mM KCl to mimic physiological ionic strength.
Experimental Protocol: Molecular Docking
This phase identifies the static binding pose.
Grid Generation
Define the search space around the central cavity of the pore domain.
-
Center: Centered on the pore axis, roughly between the four Tyr652 residues.
-
Dimensions:
Å box.
Docking Execution (AutoDock Vina / Glide)
-
Input: Rigid Receptor (hERG pore) + Flexible Ligand (Ligand-P2M).
-
Exhaustiveness: Set to 32 (high) to ensure sampling of the deep hydrophobic pockets.
-
Constraint: Apply a pharmacophoric constraint requiring the piperidine nitrogen to be within 4 Å of the Phe656/Tyr652 cluster if using guided docking.
Pose Selection Criteria
Do not simply choose the lowest energy score. Filter for:
-
Orientation: The piperidine should face the intracellular side (down) or interact with the aromatic cage.
-
Interaction: Presence of
-stacking or cation- interactions with Phe656. -
H-Bonding: The sulfonamide oxygen often accepts a hydrogen bond from Ser624 or Thr623 at the base of the pore helix.
Experimental Protocol: Molecular Dynamics (MD)
MD is required to verify the stability of the docking pose and observe induced-fit effects.
System Setup (GROMACS)
-
Force Field: CHARMM36m (Protein/Lipids) + CGenFF (Ligand).
-
Ensemble: NPT (Constant Number, Pressure, Temperature).
-
Temperature: 310 K (Physiological).
-
Pressure: 1 bar (Semi-isotropic coupling for membranes).
Simulation Steps[8]
-
Minimization: Steepest descent (50,000 steps) to remove steric clashes.
-
Equilibration (NVT): 1 ns with position restraints on protein heavy atoms.
-
Equilibration (NPT): 1 ns to stabilize membrane density.
-
Production Run: 100 ns unconstrained simulation.
Trajectory Analysis
-
RMSD: Calculate Ligand RMSD relative to the protein backbone to assess pose stability.
-
Contact Frequency: Map the percentage of simulation time the ligand contacts Tyr652 and Phe656.
Visualization of Workflows
Computational Pipeline
The following diagram outlines the integrated workflow from structure preparation to binding energy estimation.
Caption: Figure 1: End-to-end in silico modeling pipeline for hERG channel interactions.
Interaction Mechanism
This diagram illustrates the critical pharmacophoric interactions within the hERG pore.
Caption: Figure 2: Pharmacophore map detailing the specific atomic interactions between Ligand-P2M and hERG residues.
Quantitative Data Summary
The following table summarizes expected physicochemical properties and interaction metrics based on standard hERG blocker profiles.
| Metric | Value / Description | Relevance |
| pKa (Piperidine) | ~10.8 | Ensures +1 charge at pH 7.4; critical for binding. |
| LogP | ~0.5 - 1.2 | Moderate lipophilicity allows pore access. |
| Binding Site | Central Cavity | Intracellular access; blocker trapped upon channel closing. |
| Key Residues | Tyr652, Phe656 | Mutation of these residues abolishes binding affinity. |
| Binding Energy | -7 to -9 kcal/mol | Typical Vina score for moderate hERG blockers. |
References
-
Wang, J., & MacKinnon, R. (2017). Cryo-EM structure of the open human ether-à-go-go-related K+ channel hERG. Cell, 169(3), 422-430. Link
-
Vandenberg, J. I., et al. (2012). hERG K+ channels: structure, function, and clinical significance. Physiological Reviews, 92(3), 1393-1478. Link
-
Sanguinetti, M. C., & Tristani-Firouzi, M. (2006). hERG potassium channels and cardiac arrhythmia. Nature, 440(7083), 463-469. Link
-
Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. Link
-
Abraham, M. J., et al. (2015). GROMACS: High performance molecular simulations through multi-level parallelism from laptops to supercomputers. SoftwareX, 1, 19-25. Link
Sources
- 1. Class III antiarrhythmic activity of novel substituted 4-[(methylsulfonyl)amino]benzamides and sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. lecturio.com [lecturio.com]
- 3. partone.litfl.com [partone.litfl.com]
- 4. N-ethyl-N-(piperidin-4-yl)methanesulfonamide hydrochloride 97% | CAS: 1232059-95-8 | AChemBlock [achemblock.com]
